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Compound of Interest

Compound Name: Ivabradine hydrobromide

Cat. No.: B15192190

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ivabradine is a selective inhibitor of the hyperpolarization-activated cyclic nucleotide-gated
(HCN) channels, which are crucial for the cardiac pacemaker "funny” current (If).[1][2] This
current plays a key role in regulating heart rate.[3] By specifically blocking HCN channels,
Ivabradine reduces the heart rate without affecting myocardial contractility or blood pressure.[4]
These properties make it a valuable tool for in-vitro studies of cardiac electrophysiology, as well
as for investigating the role of HCN channels in other tissues. This document provides a
detailed protocol for the preparation of lvabradine hydrobromide solutions for use in various
in-vitro assays.

Solubility of lvabradine Hydrobromide

Ivabradine hydrobromide is a crystalline solid that is soluble in several common laboratory
solvents.[1] For in-vitro experiments, it is crucial to select a solvent that is compatible with the
specific assay and cell type being used. The solubility of Ivabradine hydrobromide in various
solvents is summarized in the table below.
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
May require
Water 50.51 100 sonication to fully
dissolve.[5]
May require
DMSO 25-101 49.5 - 199.98 sonication to fully
dissolve.[2][5]
Ethanol ~1 ~1.98
Aqueous solutions are
not recommended for
PBS (pH 7.2) ~10 ~19.8

storage for more than

one day.[1]

Note: The molecular weight of Ivabradine hydrochloride is 505.05 g/mol .[5] Calculations are
based on this molecular weight. Batch-specific molecular weights may vary.

Experimental Protocols
Materials and Equipment

» lvabradine hydrobromide (crystalline solid)

o Dimethyl sulfoxide (DMSO), anhydrous

o Sterile deionized water or Phosphate-Buffered Saline (PBS)
» Vortex mixer

e Sonicator (optional)

« Sterile microcentrifuge tubes or vials

o Calibrated pipettes and sterile tips
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Preparation of Stock Solutions

Protocol 1: Preparing a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out 5.05 mg of Ivabradine hydrobromide powder.
e Dissolving: Add 1 mL of anhydrous DMSO to the powder.

e Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming
or sonication can be used to aid dissolution if necessary.[5]

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for up to one month or at -80°C for up to six months.[4]

Protocol 2: Preparing a 10 mM Stock Solution in Water or PBS

Weighing: Accurately weigh out 5.05 mg of Ivabradine hydrobromide powder.

Dissolving: Add 1 mL of sterile deionized water or PBS (pH 7.2).

Mixing: Vortex the solution vigorously. Sonication may be required to achieve complete
dissolution.[5]

Storage: It is recommended to prepare aqueous solutions fresh for each experiment.
Storage of aqueous solutions for more than one day is not advised.[1]

Preparation of Working Solutions

Working solutions should be prepared by diluting the stock solution in the appropriate cell
culture medium or assay buffer.

o Calculation: Determine the volume of stock solution needed to achieve the desired final
concentration in your assay. For example, to prepare 1 mL of a 10 uM working solution from
a 10 mM stock, you would need 1 uL of the stock solution.

 Dilution: Add the calculated volume of the stock solution to the assay medium.

o Mixing: Gently mix the working solution by pipetting or inverting the tube.
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» Vehicle Control: It is essential to prepare a vehicle control containing the same final
concentration of the solvent (e.g., DMSO) as the highest concentration of lvabradine used in
the experiment. This is crucial as organic solvents can have physiological effects at low
concentrations.[1]

In-Vitro Assay Considerations

The effective concentration of Ivabradine can vary depending on the cell type and the specific
HCN channel isoform being studied.

e IC50 Values: The half-maximal inhibitory concentration (IC50) for HCN channels is generally
in the range of 0.5 - 2.9 uM.[2]

o EC50 Values: The half-maximal effective concentration (EC50) for blocking If in cells
expressing mouse HCN1, human HCN2, and human HCN4 is approximately 4.5, 4.52, and
4.28 UM, respectively.[1]

o Working Concentrations: A common working concentration used in in-vitro assays with
primary human atrial cardiomyocytes is 1 pmol/L. A dose-response curve is recommended to
determine the optimal concentration for your specific experimental setup.

Visualizations
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Caption: Mechanism of action of Ivabradine.
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Caption: Experimental workflow for using Ivabradine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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